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Compound of Interest

Compound Name: Persianone

Cat. No.: B14753838 Get Quote

This guide provides a comprehensive overview of the chemical structure of Persianone, a

complex natural product. The information is intended for researchers, scientists, and

professionals in the field of drug development and natural product chemistry.

Chemical Identity and Descriptors
Persianone is a large and complex molecule with the molecular formula C40H56O6.[1] Its

intricate structure is defined by a unique arrangement of atoms and functional groups, which

are systematically described by various chemical nomenclature and notation systems. A

summary of these identifiers is presented in Table 1.
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Identifier Type Value Reference

IUPAC Name

(2S,4aS,8aS)-2-

[[(2R,3R,4R,4aS,8aS)-4-[2-

(furan-3-yl)ethyl]-4-hydroxy-

3,4a,8,8-tetramethyl-1-oxo-

2,3,5,6,7,8a-

hexahydronaphthalen-2-

yl]oxy]-4-[2-(furan-3-

yl)ethyl]-3,4a,8,8-tetramethyl-

5,6,7,8a-tetrahydro-2H-

naphthalen-1-one

PubChem CID: 15765316[1]

Molecular Formula C40H56O6 PubChem CID: 15765316[1]

Molecular Weight 632.9 g/mol PubChem CID: 15765316[1]

SMILES

C[C@@H]1--INVALID-LINK--

O)

(CCCC2(C)C)C">C@HO[C@

H]4C(=C([C@]5(CCCC([C@@

H]5C4=O)

(C)C)C)CCC6=COC=C6)C

PubChem CID: 15765316[1]

InChI

InChI=1S/C40H56O6/c1-25-

29(12-11-27-14-21-44-23-

27)38(7)18-9-16-

36(3,4)34(38)30(41)32(25)46-

33-26(2)40(43,20-13-28-15-

22-45-24-28)39(8)19-10-17-

37(5,6)35(39)31(33)42/h14-

15,21-24,26,32-35,43H,9-

13,16-20H2,1-

8H3/t26-,32+,33-,34+,35+,38-,

39+,40-/m1/s1

PubChem CID: 15765316[1]

InChIKey
JGQYOTZPAZMNBZ-

LRVPTYLMSA-N
PubChem CID: 15765316[1]
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Structural Representation
The two-dimensional chemical structure of Persianone is depicted below. This representation

illustrates the connectivity of atoms and the arrangement of its core components, including the

furan rings and the complex polycyclic system.

Figure 1: 2D Chemical Structure of Persianone.
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Conceptual Relationship of Chemical Identifiers
The various chemical identifiers for Persianone are interconnected and provide a

comprehensive description of its structure. The following diagram illustrates the logical flow

from the systematic name to machine-readable formats.

Logical Flow of Persianone's Structural Information
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Caption: Relationship between chemical nomenclature and structural representations for

Persianone.

Stereochemistry
The IUPAC name of Persianone, (2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-(furan-3-

yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3,5,6,7,8a-hexahydronaphthalen-2-yl]oxy]-4-

[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one, specifies
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the stereochemistry at its multiple chiral centers.[1] The designations (2S, 4aS, 8aS) and (2R,

3R, 4R, 4aS, 8aS) indicate the specific spatial arrangement of atoms at these centers. This

precise three-dimensional architecture is crucial for its biological activity and molecular

interactions. The InChI string also encapsulates this stereochemical information.[1]

Experimental Protocols
Detailed experimental protocols for the elucidation of Persianone's structure would typically

involve a combination of spectroscopic techniques. While the provided search results do not

contain the original experimental data, a standard workflow for determining the structure of a

novel natural product like Persianone is outlined below.

General Workflow for Structure Elucidation of a Natural Product

Isolation & Purification

Mass Spectrometry (MS)

NMR Spectroscopy
(1H, 13C, COSY, HSQC, HMBC)Molecular Formula Determination

2D Structure & Connectivity

Stereochemistry Determination
(NOESY, ROESY, X-ray Crystallography)

Final Structure
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Click to download full resolution via product page

Caption: A typical experimental workflow for determining the chemical structure of a natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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